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molecular formula C7H4FNO3 B063256 3-Fluoro-4-nitrobenzaldehyde CAS No. 160538-51-2

3-Fluoro-4-nitrobenzaldehyde

Cat. No. B063256
CAS RN: 160538-51-2
M. Wt: 169.11 g/mol
InChI Key: BWUIGISQVCIQBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08236954B2

Procedure details

N-methyl piperazine (1.97 mL, 17.8 mmol) was added dropwise to a solution of 3-fluoro-4-nitrobenzaldehyde (1.50 g, 8.88 mmol) and acetic acid (0.20 mL, 3.54 mmol) in toluene (8.4 mL) at room temperature. The reaction mixture was stirred for 1.5 h at room temperature before the addition of further toluene (3.15 mL) and sodium triacetoxyborohydride (2.97 g, 14.0 mmol). The reaction mixture was stirred for 70 min and then further sodium triacetoxyborohydride (0.40 g, 1.9 mmol) was added. The reaction mixture was stirred for 50 min, and then quenched by the addition of MeOH (2 mL) and saturated aqueous NaHCO3 (10 mL). The reaction mixture was stirred for 30 min. The phases were separated and the aqueous layer was extracted with toluene (2×20 mL, 1×10 mL). The combined organic extracts were concentrated under reduced pressure and purified by flash column chromatography (EtOAc:MeOH:NEt3 19:1:0.1) to give the title compound (1.85 g, 82%) as an orange oil.
Name
N-methyl piperazine
Quantity
1.97 mL
Type
reactant
Reaction Step One
Name
3-fluoro-4-nitrobenzaldehyde
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.2 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
8.4 mL
Type
solvent
Reaction Step One
Name
sodium triacetoxyborohydride
Quantity
0.4 g
Type
reactant
Reaction Step Two
Name
sodium triacetoxyborohydride
Quantity
2.97 g
Type
reactant
Reaction Step Three
Name
toluene
Quantity
3.15 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
82%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.[F:8][C:9]1[CH:10]=[C:11]([CH:14]=[CH:15][C:16]=1[N+:17]([O-:19])=[O:18])[CH:12]=O.C(O)(=O)C.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>C1(C)C=CC=CC=1>[F:8][C:9]1[CH:10]=[C:11]([CH2:12][N:5]2[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]2)[CH:14]=[CH:15][C:16]=1[N+:17]([O-:19])=[O:18] |f:3.4|

Inputs

Step One
Name
N-methyl piperazine
Quantity
1.97 mL
Type
reactant
Smiles
CN1CCNCC1
Name
3-fluoro-4-nitrobenzaldehyde
Quantity
1.5 g
Type
reactant
Smiles
FC=1C=C(C=O)C=CC1[N+](=O)[O-]
Name
acetic acid
Quantity
0.2 mL
Type
reactant
Smiles
C(C)(=O)O
Name
toluene
Quantity
8.4 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
sodium triacetoxyborohydride
Quantity
0.4 g
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
Step Three
Name
sodium triacetoxyborohydride
Quantity
2.97 g
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
Name
toluene
Quantity
3.15 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 70 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture was stirred for 50 min
Duration
50 min
CUSTOM
Type
CUSTOM
Details
quenched by the addition of MeOH (2 mL) and saturated aqueous NaHCO3 (10 mL)
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with toluene (2×20 mL, 1×10 mL)
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic extracts were concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
purified by flash column chromatography (EtOAc:MeOH:NEt3 19:1:0.1)

Outcomes

Product
Details
Reaction Time
 70 min
Name
title compound
Type
product
Smiles
FC=1C=C(C=CC1[N+](=O)[O-])CN1CCN(CC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.85 g
YIELD: PERCENTYIELD 82%
YIELD: CALCULATEDPERCENTYIELD 82.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.